5,12-dihydroxy-6,8,14-eicosatrienoic acid
5,12-dihydroxy-6,8,14-eicosatrienoic acid
10,11-dihydroleukotriene B4 is a leukotriene obtained by formal dehydrogenation of the 10,11-double bond in leukotriene B4. It has a role as a human xenobiotic metabolite and a human urinary metabolite. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It is a conjugate acid of a 10,11-dihydroleukotriene B4(1-).
Brand Name:
Vulcanchem
CAS No.:
120904-46-3
VCID:
VC0220442
InChI:
InChI=1S/C20H34O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-9,11,15,18-19,21-22H,2-5,10,12-14,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,15-11-/t18-,19-/m1/s1
SMILES:
CCCCCC=CCC(CCC=CC=CC(CCCC(=O)O)O)O
Molecular Formula:
C22H23D5N2O
Molecular Weight:
338.5 g/mol
5,12-dihydroxy-6,8,14-eicosatrienoic acid
CAS No.: 120904-46-3
Main Products
VCID: VC0220442
Molecular Formula: C22H23D5N2O
Molecular Weight: 338.5 g/mol
| CAS No. | 120904-46-3 |
|---|---|
| Product Name | 5,12-dihydroxy-6,8,14-eicosatrienoic acid |
| Molecular Formula | C22H23D5N2O |
| Molecular Weight | 338.5 g/mol |
| IUPAC Name | (5S,6Z,8E,12S,14Z)-5,12-dihydroxyicosa-6,8,14-trienoic acid |
| Standard InChI | InChI=1S/C20H34O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-9,11,15,18-19,21-22H,2-5,10,12-14,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,15-11-/t18-,19-/m1/s1 |
| Standard InChIKey | NKUPFHTVILUPKF-GWURPDJQSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@H](CC/C=C/C=C\[C@H](CCCC(=O)O)O)O |
| SMILES | CCCCCC=CCC(CCC=CC=CC(CCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC=CCC(CCC=CC=CC(CCCC(=O)O)O)O |
| Description | 10,11-dihydroleukotriene B4 is a leukotriene obtained by formal dehydrogenation of the 10,11-double bond in leukotriene B4. It has a role as a human xenobiotic metabolite and a human urinary metabolite. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It is a conjugate acid of a 10,11-dihydroleukotriene B4(1-). |
| Synonyms | 10,11-dihydro-LTB4 10,11-dihydroleukotriene B4 5,12-dihydroxy-6,8,14-eicosatrienoic acid |
| PubChem Compound | 6439070 |
| Last Modified | Nov 11 2021 |
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